![molecular formula C15H23Cl2NO B1452332 4-[2-(2-Chloro-4,6-dimethylphenoxy)ethyl]-piperidine hydrochloride CAS No. 1219967-37-9](/img/structure/B1452332.png)
4-[2-(2-Chloro-4,6-dimethylphenoxy)ethyl]-piperidine hydrochloride
Overview
Description
4-[2-(2-Chloro-4,6-dimethylphenoxy)ethyl]-piperidine hydrochloride is a chemical compound with the molecular formula C15H23Cl2NO . It is a compound of interest in various fields of chemistry .
Molecular Structure Analysis
The molecular structure of this compound consists of a piperidine ring attached to a chloro-dimethylphenyl group via an ethyl linker . The exact structure can be determined using techniques such as X-ray crystallography or NMR spectroscopy, but these details are not available in the current resources.Physical And Chemical Properties Analysis
The physical and chemical properties of this compound, such as its melting point, boiling point, and density, are not provided in the available resources . These properties could be determined experimentally.Scientific Research Applications
Antimicrobial Activities
Research has synthesized compounds related to 4-[2-(2-Chloro-4,6-dimethylphenoxy)ethyl]-piperidine hydrochloride, demonstrating moderate antimicrobial activities against a range of pathogens. For instance, the synthesis of related piperidine derivatives showed moderate effectiveness against E. coli, B. subtilis, methicillin-susceptible S. aureus, methicillin-resistant S. aureus, and C. albicans (O. B. Ovonramwen, B. Owolabi, & A. P. Oviawe, 2019).
Structural and Chemical Properties
Studies on N-derivatives of related compounds have characterized their structural properties using X-ray powder diffraction, which is crucial for identifying potential applications in pesticides (E. Olszewska, B. Tarasiuk, & S. Pikus, 2011). Another study focused on the influence of the methyl substituent and N-oxide formation on the geometry and intermolecular interactions of 1-(phenoxyethyl)piperidin-4-ol derivatives, highlighting their importance in medicinal chemistry for developing new anticonvulsant drugs (E. Żesławska et al., 2020).
Antifungal and Analgesic Properties
Research into the biological activities of piperidine derivatives has also been conducted. For example, a study on 2,6-diaryl-3-methyl-4-piperidone derivatives found significant analgesic and local anaesthetic activity in some compounds, with specific derivatives exhibiting potent antifungal activity against Aspergillus niger and Candida albicans (N. Rameshkumar et al., 2003).
Synthesis and Characterization of Derivatives
The synthesis and characterization of related compounds have been thoroughly explored, with studies detailing the synthesis processes, chemical structures, and potential applications. For instance, the research on the synthesis of (2,4-Difluorophenyl) (piperidin-4-yl)methanone Hydrochloride highlights the process and structural identification essential for further pharmacological exploration (Zheng Rui, 2010).
Safety and Hazards
properties
IUPAC Name |
4-[2-(2-chloro-4,6-dimethylphenoxy)ethyl]piperidine;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H22ClNO.ClH/c1-11-9-12(2)15(14(16)10-11)18-8-5-13-3-6-17-7-4-13;/h9-10,13,17H,3-8H2,1-2H3;1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YHXGTHNBOSJZQC-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C(=C1)Cl)OCCC2CCNCC2)C.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H23Cl2NO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
304.3 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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